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Compound of Interest

Compound Name: 1,1,2-Trichloroethane

Cat. No.: B165190 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to optimizing the reaction conditions for the

chlorination of 1,1,2-trichloroethane. It includes troubleshooting guides, frequently asked

questions (FAQs), detailed experimental protocols, and safety information.

Frequently Asked Questions (FAQs)
Q1: What is the primary product of the chlorination of 1,1,2-trichloroethane?

The primary products are 1,1,1,2-tetrachloroethane and 1,1,2,2-tetrachloroethane. The

selectivity towards each isomer can be influenced by reaction conditions.

Q2: What are the common side products in this reaction?

Common side products include pentachloroethane and hexachloroethane due to over-

chlorination. Dehydrochlorination of tetrachloroethane isomers can also lead to the formation of

trichloroethylene and tetrachloroethylene.[1]

Q3: What type of catalyst is typically used for the liquid-phase chlorination of 1,1,2-
trichloroethane?

Lewis acid catalysts, such as ferric chloride (FeCl₃), are commonly used to facilitate the

chlorination reaction.

Q4: How does temperature affect the reaction?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b165190?utm_src=pdf-interest
https://www.benchchem.com/product/b165190?utm_src=pdf-body
https://www.benchchem.com/product/b165190?utm_src=pdf-body
https://www.researchgate.net/publication/215588183_Chlorination_and_dehydrochlorination_reactions_relevant_to_the_manufacture_of_trichloroethene_and_tetrachloroethene_Part_1_Reaction_pathways
https://www.benchchem.com/product/b165190?utm_src=pdf-body
https://www.benchchem.com/product/b165190?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature is a critical parameter. Higher temperatures generally increase the reaction rate

but can also lead to an increase in undesirable side products from over-chlorination and

dehydrochlorination.[1][2] Optimization is key to balancing reaction rate and selectivity.

Q5: Can this reaction be performed without a catalyst?

While the reaction can be initiated by UV light (photochlorination), the use of a catalyst like

FeCl₃ is more common in industrial settings for better control and selectivity in liquid-phase

reactions.
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Issue Possible Causes Recommended Solutions

Low Conversion of 1,1,2-

Trichloroethane

1. Insufficient catalyst

activity.2. Low reaction

temperature.3. Inadequate

mixing of reactants.4. Short

reaction time.

1. Ensure the catalyst is

anhydrous and add a fresh

batch. Check for potential

catalyst poisons.2. Gradually

increase the reaction

temperature in 5-10°C

increments, monitoring for side

product formation.3. Increase

the stirring speed to improve

mass transfer between the gas

(chlorine) and liquid phases.4.

Extend the reaction time,

taking periodic samples to

monitor conversion.

Poor Selectivity (High Levels of

Over-chlorinated Products)

1. High reaction temperature.2.

High concentration of

chlorine.3. Prolonged reaction

time after reaching desired

conversion.

1. Reduce the reaction

temperature to minimize over-

chlorination.2. Control the

chlorine feed rate to maintain a

lower instantaneous

concentration.3. Stop the

reaction once the optimal

conversion of the starting

material is achieved.

Formation of

Dehydrochlorination

Byproducts (e.g.,

Trichloroethylene)

1. Excessive reaction

temperature.2. Presence of

basic impurities.

1. Lower the reaction

temperature.

Dehydrochlorination is more

prevalent at higher

temperatures.2. Ensure all

reactants and the reactor are

free from basic contaminants.

Inconsistent Results Between

Batches

1. Variation in catalyst quality

or concentration.2.

Inconsistent temperature

control.3. Variation in the

1. Use a consistent source and

quantity of catalyst. Perform

quality control on new batches

of catalyst.2. Calibrate
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quality of 1,1,2-trichloroethane

(presence of inhibitors or

impurities).

temperature probes and

ensure stable heating.3. Use a

consistent grade of 1,1,2-

trichloroethane and consider

passing it through a column of

activated alumina to remove

inhibitors.

Experimental Protocol: Liquid-Phase Chlorination of
1,1,2-Trichloroethane
This protocol describes a general procedure for the laboratory-scale, catalyzed chlorination of

1,1,2-trichloroethane.

Materials:

1,1,2-Trichloroethane (reagent grade)

Anhydrous Ferric Chloride (FeCl₃)

Chlorine gas

Nitrogen gas (for inerting)

Sodium hydroxide solution (for scrubbing)

Equipment:

Glass reactor (e.g., three-necked round-bottom flask) equipped with a magnetic stirrer, reflux

condenser, gas inlet tube, and thermometer.

Heating mantle with temperature controller.

Gas flow meter for chlorine.

Gas scrubbing trap containing sodium hydroxide solution.
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Sampling syringe.

Gas chromatograph (GC) for analysis.

Procedure:

Reactor Setup: Assemble the glass reactor in a fume hood. Ensure all glassware is dry.

Connect the gas inlet to the chlorine cylinder via the flow meter. The outlet of the reflux

condenser should be connected to the gas scrubbing trap.

Inerting: Purge the reactor with nitrogen gas for 10-15 minutes to remove air and moisture.

Charging Reactants: Charge the reactor with 1,1,2-trichloroethane and the desired amount

of anhydrous ferric chloride catalyst (e.g., 0.1-1.0 mol%).

Heating: Heat the mixture to the desired reaction temperature (e.g., 60-80°C) with stirring.

Chlorine Introduction: Once the desired temperature is reached and stable, start the flow of

chlorine gas through the gas inlet tube below the liquid surface. Maintain a constant flow

rate.

Reaction Monitoring: Monitor the reaction progress by taking small samples periodically

(e.g., every 30 minutes) and analyzing them by GC to determine the conversion of 1,1,2-
trichloroethane and the formation of products.

Reaction Completion: Once the desired conversion is achieved, stop the chlorine flow and

turn off the heating.

Purging: Purge the reactor with nitrogen gas to remove any residual chlorine.

Work-up: The reaction mixture can be washed with water to remove the catalyst, dried over a

suitable drying agent (e.g., anhydrous magnesium sulfate), and then purified by distillation.

Data Presentation: Optimizing Reaction Parameters
The following table summarizes representative data for optimizing the chlorination of 1,1,2-
trichloroethane.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b165190?utm_src=pdf-body
https://www.benchchem.com/product/b165190?utm_src=pdf-body
https://www.benchchem.com/product/b165190?utm_src=pdf-body
https://www.benchchem.com/product/b165190?utm_src=pdf-body
https://www.benchchem.com/product/b165190?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Condition A Condition B Condition C Condition D

Temperature (°C) 60 80 80 90

Catalyst (FeCl₃

mol%)
0.5 0.5 1.0 0.5

Chlorine Flow

Rate (mL/min)
50 50 75 50

Reaction Time

(h)
4 4 4 4

1,1,2-TCA

Conversion (%)
75 92 98 95

Selectivity for

Tetrachloroethan

es (%)

90 85 82 78

Yield of

Tetrachloroethan

es (%)

67.5 78.2 80.4 74.1

Formation of

Pentachloroetha

ne (%)

8 12 15 18

Visualizations
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Caption: Experimental workflow for the chlorination of 1,1,2-trichloroethane.
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Identify Issue

Low Conversion Poor Selectivity Byproduct Formation

Possible Causes:
- Low Temperature
- Inactive Catalyst
- Insufficient Time

Possible Causes:
- High Temperature

- High Chlorine Conc.

Possible Causes:
- Excessive Temperature

- Impurities

Solutions:
- Increase Temperature

- Add Fresh Catalyst
- Extend Reaction Time

Solutions:
- Decrease Temperature
- Reduce Chlorine Flow

Solutions:
- Lower Temperature

- Purify Reactants

Click to download full resolution via product page

Caption: Troubleshooting logic for 1,1,2-trichloroethane chlorination.

Safety Precautions
Chemical Hazards:

1,1,2-Trichloroethane: Toxic and should be handled with care.[3] It is a central nervous

system depressant and an irritant.[4]

Chlorine Gas: Highly toxic and corrosive. Exposure can cause severe respiratory irritation.[5]

Ferric Chloride: Corrosive. Avoid contact with skin and eyes.

Hydrogen Chloride: A byproduct of the reaction, it is a corrosive gas.

Personal Protective Equipment (PPE):
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Wear chemical-resistant gloves (e.g., neoprene or butyl rubber), safety goggles, and a lab

coat at all times.[6]

When handling concentrated solutions or in case of potential splashing, a full-face shield is

recommended.[6]

All work with chlorine gas must be conducted in a well-ventilated fume hood.

Ensure a chlorine gas detector is in place and functional.

Handling and Storage:

Store 1,1,2-trichloroethane and ferric chloride in tightly sealed containers in a cool, dry, and

well-ventilated area.

Chlorine gas cylinders must be secured in an upright position.[5]

Keep all chemicals away from incompatible materials.

Emergency Procedures:

In case of skin contact, immediately flush with plenty of water.

In case of eye contact, flush with water for at least 15 minutes and seek medical attention.

In case of inhalation of chlorine gas, move the affected person to fresh air immediately and

seek medical attention.[5]

Have a spill kit readily available. For spills, absorb with an inert material and dispose of it as

hazardous waste.[7]

A gas scrubbing system with a basic solution (e.g., sodium hydroxide) is mandatory to

neutralize unreacted chlorine and HCl gas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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